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Compound of Interest

6-Bromo-3-methyl-3,4-dihydro-2H-
Compound Name:
1,5-benzodioxepine

CAS No.: 1345471-19-3

Cat. No.: B580398

Get Quote

From Synthetic Scaffolds to CNS and Anti-Infective
Agents
Executive Summary: The Privileged Scaffold Status

Benzodioxepines—specifically the 3,4-dihydro-2H-1,5-benzodioxepine and 2,3-dihydro-1,4-
benzodioxepine isomers—represent a class of "privileged structures” in medicinal chemistry.
Unlike their nitrogen-containing cousins (benzodiazepines), these oxygenated heterocycles
offer unique hydrogen-bond acceptor profiles and lipophilic surface areas that modulate binding
affinity without the sedation often associated with the benzodiazepine core.

The introduction of bromine into this scaffold is not merely for structural diversity; it serves three

critical medicinal chemistry functions:

+ Metabolic Blocking: Bromination at the C6, C7, or C8 positions obstructs CYP450-mediated
hydroxylation, significantly extending half-life (
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» -Hole Interactions: The polarizable bromine atom can participate in halogen bonding with
backbone carbonyls in target proteins (e.g., Serotonin 5-HT receptors).

o Synthetic Versatility: The aryl bromide serves as a high-fidelity handle for Palladium-
catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), allowing the rapid
generation of "Head-Linker-Tail" libraries.

Structural Architecture & Electronic Properties
Isomeric Considerations

The two primary isomers utilized in drug discovery are distinguished by the position of the
oxygen atoms relative to the benzene fusion.

Isomer Key Characteristic Primary Application

] ) o ) ) Estrogen Receptor (ER)
1,4-Benzodioxepine Rigid, boat-like conformation. )
modulators; Antitumor agents.

. CNS ligands (5-HT,
] ) More flexible; "butterfly" , _
1,5-Benzodioxepine Dopamine); Antitubercular

conformation. . L
(BioA) inhibitors.

The Bromine Advantage: Halogen Bonding

In high-affinity ligands, the bromine atom often functions as a "molecular anchor.” In 5-HT

receptor docking studies, brominated benzodioxepines have been observed to form halogen
bonds with residues such as Asn 6.55 or backbone carbonyls. This interaction is driven by the
anisotropic electron distribution on the bromine, creating a positive electrostatic potential cap (

-hole) that targets nucleophilic domains in the receptor pocket.

Synthetic Strategies

The synthesis of brominated benzodioxepines generally follows two distinct retrosynthetic logic
trees: Cyclization of Pre-Brominated Precursors (Route A) or Late-Stage Functionalization
(Route B).
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Route A: The Classical Williamson Ether Approach

This is the most robust method for generating multi-gram quantities of the 1,5-benzodioxepine

core.
Protocol: Synthesis of 7-Bromo-3,4-dihydro-2H-1,5-benzodioxepine
» Reagents: 4-Bromocatechol (1.0 eq), 1,3-Dibromopropane (1.2 eq), Potassium Carbonate (

, 2.5 eq), Acetone or DMF.

e Procedure:

[¢]

Dissolve 4-bromocatechol in dry acetone (0.2 M).
o Add anhydrous

and stir at room temperature for 30 minutes to generate the dianion.

o Add 1,3-dibromopropane dropwise.
o Reflux the mixture for 12—18 hours. Monitor by TLC (Hexane:EtOAc 8:2).

o Workup: Filter off inorganic salts. Concentrate the filtrate. Dissolve residue in DCM, wash
with IN NaOH (to remove unreacted catechol) and brine.

o Purification: Flash column chromatography (SiO2, 0-10% EtOAc in Hexanes).

o Yield: Typically 65-75%.

Route B: Ring-Closing Metathesis (RCM)

For more complex substitution patterns, RCM offers a milder alternative, avoiding harsh basic
conditions.

Workflow Visualization:
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Figure 1: Synthetic pathway via Ring-Closing Metathesis (RCM) for constructing the
benzodioxepine core.

Medicinal Chemistry Case Studies
Case Study 1: CNS Agents (Serotonin & Orexin
Modulation)

The 1,5-benzodioxepine moiety is a proven bioisostere for the indole ring found in serotonin.

Target: 5-HT
and 5-HT
Receptors.[1]

» Mechanism: The benzodioxepine core acts as the hydrophobic "tail" in "Head-Linker-Tail"
pharmacophores.

e Role of Bromine: In derivatives such as 7-bromo-3,4-dihydro-2H-1,5-benzodioxepine, the
bromine atom enhances lipophilicity (LogP), facilitating Blood-Brain Barrier (BBB)
penetration. Furthermore, it serves as a site for Suzuki coupling to attach piperazine "heads"
(e.q., aryl-piperazines), which are critical for receptor affinity.

o Data Point: Sulfonyl derivatives of benzodioxepines have shown nanomolar affinity for 5-HT

receptors, with the bromine/halogen substitution pattern dictating selectivity over Dopamine
D2 receptors.

Case Study 2: Antitubercular Agents (BioA Inhibitors)

o Target: BioA (DAPA aminotransferase) in Mycobacterium tuberculosis.
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e Mechanism: BioA is essential for biotin biosynthesis. Inhibitors must fill a specific
hydrophobic pocket adjacent to the PLP cofactor.

o Observation: 1,5-benzodioxepine-7-carboxylic acid derivatives have been identified as
potent inhibitors.

e Optimization: The 7-bromo analog allows for the expansion of the molecule into the "solvent
channel” of the enzyme via cross-coupling, improving solubility without sacrificing the
hydrophobic fit of the dioxepine ring.

Case Study 3: Antitumor & Antifungal Activity

Brominated benzodioxepines have shown cytotoxic potential against MCF-7 (breast cancer)
and HepG2 (liver cancer) lines.

o Pathway: Modulation of tubulin polymerization and induction of apoptosis.[2]

e SAR Insight: The presence of the bromine at the C7 position is often superior to the chloro-
or unsubstituted analogs, likely due to the enhanced halogen bond strength with the tubulin
colchicine-binding site.

Structure-Activity Relationship (SAR) Logic[2]

The following diagram illustrates the decision matrix for optimizing brominated
benzodioxepines.
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Figure 2: SAR optimization strategy for the benzodioxepine scaffold. The C7-Bromine is the
critical pivot point for both metabolic stability and library expansion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

